Cas no 62178-15-8 (Benzenamine, 4-[2-[3-ethoxy-4-(phenylmethoxy)phenyl]-4-thiazolyl]-)

• Product Name: Benzenamine, 4-[2-[3-ethoxy-4-(phenylmethoxy)phenyl]-4-thiazolyl]-
• CAS No: 62178-15-8
• MF: C₂₄H₂₂N₂O₂S
• MW: 402.508684635162
• CID: 455341
• PubChem ID: 71389078
• Update Time: 2025-04-19

Benzenamine, 4-[2-[3-ethoxy-4-(phenylmethoxy)phenyl]-4-thiazolyl]- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 4-[2-[3-ethoxy-4-(phenylmethoxy)phenyl]-4-thiazolyl]-
• 4-[2-(3-ethoxy-4-phenylmethoxyphenyl)-1,3-thiazol-4-yl]aniline
• 4-{2-[4-(Benzyloxy)-3-ethoxyphenyl]-1,3-thiazol-4-yl}aniline
• 62178-15-8
• DTXSID80811116

• Inchi： 1S/C24H22N2O2S/c1-2-27-23-14-19(10-13-22(23)28-15-17-6-4-3-5-7-17)24-26-21(16-29-24)18-8-11-20(25)12-9-18/h3-14,16H,2,15,25H2,1H3
• InChI Key： XBCMYWWTDWADGT-UHFFFAOYSA-N
• SMILES： S1C=C(C2C=CC(=CC=2)N)N=C1C1C=CC(=C(C=1)OCC)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 402.14036
• Monoisotopic Mass: 402.14019912g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 480
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 85.6Ų

Experimental Properties

• PSA: 57.37